Cas no 1021062-95-2 (2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide)

• Product Name: 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide
• CAS No: 1021062-95-2
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 5757654
• Update Time: 2025-05-23

2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]propanamide
• 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide

• Inchi： 1S/C16H20N4O2/c1-12(2)16(22)18-8-3-11-20-15(21)5-4-14(19-20)13-6-9-17-10-7-13/h4-7,9-10,12H,3,8,11H2,1-2H3,(H,18,22)
• InChI Key： GMOWCGKAGSZWHI-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=NC=C2)C=CC1=O)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide

Comprehensive Analysis of 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide (CAS No. 1021062-95-2)

The compound 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide (CAS No. 1021062-95-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-4-yl group and a dihydropyridazin-1-yl core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of inflammatory diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide has garnered attention due to its potential role in modulating kinase activity, a hot topic in cancer research and autoimmune therapies. Its propanamide moiety further enhances its bioavailability, a critical factor in drug design.

The synthesis of CAS No. 1021062-95-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized for high yield and purity, ensuring reproducibility in laboratory settings. The compound's pyridazine scaffold is particularly noteworthy, as it mimics natural ligands, making it a valuable tool for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent-free conditions to produce this compound, aligning with global trends toward environmentally friendly manufacturing.

In the realm of computational chemistry, CAS No. 1021062-95-2 has been modeled extensively to predict its binding affinities and pharmacokinetic properties. Molecular docking simulations suggest its potential as a selective inhibitor for certain protein targets, which could revolutionize treatments for neurodegenerative diseases. This aligns with the growing interest in AI-driven drug discovery, where compounds like this are screened virtually before lab testing.

The stability and storage conditions of 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide are also critical for its commercial viability. Studies indicate that it remains stable under controlled temperatures, making it suitable for long-term research projects. This reliability is essential for laboratories focusing on high-throughput screening and drug repurposing initiatives.

As the scientific community continues to explore the full potential of CAS No. 1021062-95-2, its applications in bioconjugation and proteomics are gaining traction. The compound's ability to form stable covalent bonds with biomolecules opens doors for innovative diagnostic tools and targeted drug delivery systems. This versatility positions it as a key player in the next generation of theranostic agents.

In conclusion, 2-methyl-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}propanamide represents a promising avenue for interdisciplinary research. Its unique chemical properties and broad applicability make it a standout candidate for addressing some of the most pressing challenges in modern medicine and biotechnology.